Cas no 1251026-75-1 (N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine)
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(2,4-dichlorophenyl)methyl]cyclobutanamine
- N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine
-
- Inchi: 1S/C11H13Cl2N/c12-9-5-4-8(11(13)6-9)7-14-10-2-1-3-10/h4-6,10,14H,1-3,7H2
- InChI Key: ZJDKCFRBTMRVKY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CNC1CCC1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 3.7
- Topological Polar Surface Area: 12
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N299696-100mg |
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N299696-500mg |
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | N299696-1g |
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 1g |
$ 615.00 | 2022-06-03 | ||
| Life Chemicals | F1967-9825-0.25g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F1967-9825-0.5g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F1967-9825-1g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F1967-9825-2.5g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F1967-9825-5g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F1967-9825-10g |
N-[(2,4-dichlorophenyl)methyl]cyclobutanamine |
1251026-75-1 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine
Recent Advances in the Study of N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine (CAS: 1251026-75-1)
N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine (CAS: 1251026-75-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications.
The compound's structure, featuring a cyclobutane ring and a dichlorophenyl moiety, has been the focus of several synthetic and pharmacological studies. Researchers have investigated its role as a modulator of neurotransmitter systems, with particular attention to its affinity for serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine exhibit promising binding affinities for 5-HT2A and D2 receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.
In addition to its CNS applications, recent research has explored the antimicrobial properties of N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound and its analogs show significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for further development as a novel antibiotic.
The synthetic pathways for N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine have also been optimized in recent work. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that improves upon previous methods, addressing challenges related to stereoselectivity and purity. This advancement is particularly important for enabling larger-scale production for preclinical and clinical studies.
Pharmacokinetic studies of N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine have revealed both promising and challenging aspects. While the compound demonstrates good blood-brain barrier penetration, its metabolic stability has been identified as an area requiring further optimization. Recent structure-activity relationship (SAR) studies have focused on modifying the cyclobutane ring and the dichlorophenyl group to improve metabolic stability while maintaining target engagement.
Looking forward, N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine represents a versatile scaffold for medicinal chemistry exploration. Current research directions include the development of radiolabeled versions for PET imaging studies, exploration of its potential in pain management, and investigation of its immunomodulatory effects. The compound's unique structural features continue to inspire novel drug design strategies in multiple therapeutic areas.
1251026-75-1 (N-[(2,4-Dichlorophenyl)methyl]cyclobutanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)